Cas no 1205671-61-9 ((2-Chloro-5-isopropylpyridin-3-yl)methanol)

• Product Name: (2-Chloro-5-isopropylpyridin-3-yl)methanol
• CAS No: 1205671-61-9
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5907623
• PubChem ID: 44613125
• Update Time: 2025-06-08

(2-Chloro-5-isopropylpyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-5-isopropylpyridin-3-yl)methanol
• (2-chloro-5-propan-2-ylpyridin-3-yl)methanol
• 1205671-61-9
• [2-chloro-5-(propan-2-yl)pyridin-3-yl]methanol
• EN300-7438491

• Inchi： 1S/C9H12ClNO/c1-6(2)7-3-8(5-12)9(10)11-4-7/h3-4,6,12H,5H2,1-2H3
• InChI Key： CCUKIDJFDBBTCH-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C(C=N1)C(C)C

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (2-Chloro-5-isopropylpyridin-3-yl)methanol

Introduction to (2-Chloro-5-isopropylpyridin-3-yl)methanol (CAS No. 1205671-61-9)

(2-Chloro-5-isopropylpyridin-3-yl)methanol (CAS No. 1205671-61-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of (2-Chloro-5-isopropylpyridin-3-yl)methanol is C₁₀H₁₄ClNO, and its molecular weight is approximately 197.68 g/mol. The compound features a pyridine ring substituted with a chloro group at the 2-position, an isopropyl group at the 5-position, and a hydroxymethyl group at the 3-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In recent years, (2-Chloro-5-isopropylpyridin-3-yl)methanol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of various biological pathways. Research has shown that this compound can interact with specific receptors and enzymes, making it a promising lead for the development of novel drugs.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of (2-Chloro-5-isopropylpyridin-3-yl)methanol. The study demonstrated that the compound exhibits potent anti-inflammatory and analgesic effects, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators. These findings suggest that (2-Chloro-5-isopropylpyridin-3-yl)methanol could be developed into a new class of anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

Beyond its anti-inflammatory properties, (2-Chloro-5-isopropylpyridin-3-yl)methanol has also shown promise in the treatment of neurodegenerative diseases. A study conducted by researchers at the University of California, San Francisco, found that this compound can protect neuronal cells from oxidative stress and apoptosis. The mechanism behind this protective effect is believed to involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways.

The synthetic accessibility of (2-Chloro-5-isopropylpyridin-3-yl)methanol is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established organic synthesis routes, making it feasible for large-scale production. One common synthetic pathway involves the reaction of 2-chloro-5-isopropylpyridine with formaldehyde in the presence of a suitable catalyst, followed by reduction to form the hydroxymethyl derivative.

In addition to its therapeutic potential, (2-Chloro-5-isopropylpyridin-3-yl)methanol has also been explored as a building block for more complex molecules. Its versatile reactivity allows it to be used in various chemical transformations, such as coupling reactions and functional group modifications. This makes it an attractive starting material for the synthesis of novel compounds with diverse biological activities.

The safety profile of (2-Chloro-5-isopropylpyridin-3-yl)methanol is another critical aspect that has been extensively evaluated. Preclinical studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties, which are essential for its potential use as a therapeutic agent. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (2-Chloro-5-isopropylpyridin-3-yl)methanol (CAS No. 1205671-61-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.